2-carbamimidoyl-1,1-dimethylguanidine
2-carbamimidoyl-1,1-dimethylguanidine
See also: Metformin (preferred); Metformin Hydrochloride (active moiety of); Phenformin (related) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
1115-70-4
VCID:
VC20740806
InChI:
InChI=1S/C4H11N5/c1-9(2)4(7)8-3(5)6/h1-2H3,(H5,5,6,7,8)
SMILES:
Array
Molecular Formula:
C4H11N5
Molecular Weight:
129.16 g/mol
2-carbamimidoyl-1,1-dimethylguanidine
CAS No.: 1115-70-4
Cat. No.: VC20740806
Molecular Formula: C4H11N5
Molecular Weight: 129.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | See also: Metformin (preferred); Metformin Hydrochloride (active moiety of); Phenformin (related) ... View More ... |
|---|---|
| CAS No. | 1115-70-4 |
| Molecular Formula | C4H11N5 |
| Molecular Weight | 129.16 g/mol |
| IUPAC Name | 2-carbamimidoyl-1,1-dimethylguanidine |
| Standard InChI | InChI=1S/C4H11N5/c1-9(2)4(7)8-3(5)6/h1-2H3,(H5,5,6,7,8) |
| Standard InChI Key | XZWYZXLIPXDOLR-UHFFFAOYSA-N |
| Isomeric SMILES | CN(C)/C(=N/C(=N)N)/N.Cl |
| Canonical SMILES | CN(C)C(=NC(=N)N)N.Cl |
| Boiling Point | 224.1ºC at 760 mmHg |
| Melting Point | 223 - 226 °C |
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